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Compound of Interest

Compound Name: Butyl rubber

Cat. No.: B1218949

For researchers, scientists, and drug development professionals, ensuring personal safety
during the handling of hazardous materials is paramount. Butyl rubber is a synthetic polymer
prized for its excellent chemical resistance, making it a critical material for personal protective
equipment (PPE), particularly gloves. This guide provides essential, immediate safety and
logistical information for the proper selection, use, and disposal of butyl rubber PPE.

Personal Protective Equipment (PPE) Selection

When handling butyl rubber in either its solid form or when working with chemicals for which
butyl rubber is the recommended barrier, a comprehensive PPE strategy is essential. This
includes protection for hands, eyes, face, and body.

o Hand Protection: Butyl rubber gloves are highly resistant to a wide range of chemicals,
including ketones, esters, and strong acids.[1] However, they are not recommended for use
with aliphatic or aromatic hydrocarbons and halogenated solvents.[1] The thickness of the
glove is a critical factor in its protective capability; thicker gloves generally offer greater
chemical resistance but may reduce dexterity.[1] It is crucial to consult the manufacturer's
chemical resistance data to ensure the selected glove provides adequate protection against
the specific chemicals being handled.

o Eye and Face Protection: Tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards should be worn to protect against splashes and airborne
particles. In situations with a higher risk of splashing, a full-face shield should be used in
conjunction with safety goggles.
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o Body Protection: Wear impervious clothing, such as a lab coat, apron, or coveralls, to
prevent skin contact. For tasks with a significant risk of splashes or spills, chemical-resistant

suits may be necessary.

o Respiratory Protection: If handling butyl rubber in a way that generates dust, or when
working with volatile chemicals, a full-face respirator with appropriate cartridges may be
required if exposure limits are exceeded or if irritation is experienced.

Chemical Resistance of Butyl Rubber Gloves

The following table summarizes the breakthrough times for various chemicals when tested
against butyl rubber gloves. Breakthrough time is the time it takes for a chemical to permeate
through the glove material and be detected on the inside. It is a critical metric for determining
the safe duration of use. The data presented is compiled from various manufacturer chemical
resistance guides.
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Glove
Chemical . Breakthrough Permeation
CAS Number Thickness . .
Name . Time (minutes) Rate
(mil/lmm)
Acetone 67-64-1 14/0.35 >480 Not Specified
Acetonitrile 75-05-8 14/0.35 >480 Not Specified
Aniline 62-53-3 14/0.35 >480 Not Specified
Dimethylformami -
g 68-12-2 14/0.35 >480 Not Specified
e
Ethyl Acetate 141-78-6 13/0.33 >60 Not Specified
Formaldehyde -
50-00-0 14/0.35 >480 Not Specified
(37%)
Hydrochloric Acid -
7647-01-0 14/0.35 >480 Not Specified
(37%)
Methanol 67-56-1 13/0.33 >480 Not Specified
Methyl Ethyl -
78-93-3 14/0.35 >480 Not Specified
Ketone (MEK)
Nitric Acid (70%) 7697-37-2 14/0.35 >480 Not Specified
Sodium
_ 1310-73-2 14/0.35 >480 Not Specified
Hydroxide (50%)
Sulfuric Acid -
7664-93-9 14/0.35 >480 Not Specified
(96%)

Note: The breakthrough times provided are for general guidance and can be affected by factors
such as temperature, concentration, and the specific formulation of the glove. Always consult
the manufacturer's specific chemical resistance data for the gloves you are using.

Experimental Protocol: ASTM F739 - Standard Test
Method for Permeation of Liquids and Gases
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Through Protective Clothing Materials

The chemical resistance of protective clothing, including gloves, is rigorously tested using
standardized methods. The most common standard is ASTM F739, which measures the
breakthrough time and permeation rate of chemicals through the material.

Methodology:

o Test Cell Setup: A specimen of the glove material is clamped between two chambers of a
permeation test cell.

o Chemical Exposure: The outer chamber is filled with the challenge chemical in its liquid or
gaseous form.

¢ Collection Medium: The inner chamber contains a collection medium (gas or liquid) that is
continuously monitored.

o Detection: An analytical instrument, such as a gas chromatograph or mass spectrometer, is
used to detect the presence of the challenge chemical in the collection medium.

o Breakthrough Time: The time from the initial contact of the chemical with the glove material
to the moment the chemical is detected in the collection medium at a specified rate is
recorded as the breakthrough time.

» Permeation Rate: The rate at which the chemical passes through the material is measured
over time, typically expressed in micrograms per square centimeter per minute (pg/cm2/min).
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Glove Material Specimen

Permeation Test Cell

Analysis & Results

exposed tq
Collection Medium (Inner Chamber)

Challenge Chemical (Outer Chamber)
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Planning & Selection

Hazard Assessment

Consult Chemical Compatibility Chart

Select Appropriate Butyl Rubber PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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